Cas no 110-47-4 (3-(propan-2-yloxy)propanenitrile)
110-47-4 structure
Product Name:3-(propan-2-yloxy)propanenitrile
3-(propan-2-yloxy)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Isopropoxypropanenitrile
- 3-Isopropoxypropionitrile
- Propanenitrile,3-(1-methylethoxy)-
- β-ISOPROPOXYPROPIONITRILE
- 3-ISOPROPOXYPROPIONITRILE,BP 61-62.5DEG
- 3-isopropoxypropiononitrile
- 3-Isopropyloxy-propionitril
- 7MM
- Isopropoxypropionitrile
- Propionitrile,3-isopropoxy
- Propionitrile, 3-isopropoxy-
- BETA-ISOPROPOXYPROPIONITRILE
- 3-(propan-2-yloxy)propanenitrile
- 3-(1-methylethoxy)-propanenitril
- 3-[(1-Methylethyl)oxy]propanenitrile
- Isopropoxypropionitrile,99+%
- Propanenitrile, 3-(1-methylethoxy)-
- EINECS 203-771-3
- 3-(1-METHYLETHOXY)PROPANENITRILE
- 3-propan-2-yloxypropanenitrile
- W-109405
- A21080
- SCHEMBL641736
- AI3-17772
- FT-0631615
- 3-Isopropoxypropanenitrile #
- BMSYXLRQGIFLFO-UHFFFAOYSA-N
- NS00023542
- .beta.-Isopropoxypropionitrile
- CHEMBL4516778
- LS-13164
- NQ9G6S48X9
- BCP22590
- EN300-114705
- Z317037874
- 110-47-4
- Beta-iso-propoxypropionitrile
- CS-0223307
- BB 0254963
- UNII-NQ9G6S48X9
- DTXSID4059388
- AKOS000168326
- G32214
- DB-006473
-
- MDL： I165912
- Inchi： 1S/C6H11NO/c1-6(2)8-5-3-4-7/h6H,3,5H2,1-2H3
- InChI Key： BMSYXLRQGIFLFO-UHFFFAOYSA-N
- SMILES： O(CCC#N)C(C)C
Computed Properties
- Exact Mass: 113.08400
- Monoisotopic Mass: 113.084064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 89.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.6
Experimental Properties
- Density: 0.886
- Boiling Point: 179℃
- Flash Point: 75.1°C
- Refractive Index: 1.4089 (589.3 nm 20℃)
- PSA: 33.02000
- LogP: 1.32508
3-(propan-2-yloxy)propanenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(propan-2-yloxy)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 034908-1g |
3-(propan-2-yloxy)propanenitrile |
110-47-4 | 1g |
4989.0CNY | 2021-07-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P903609-100mg |
3-(propan-2-yloxy)propanenitrile |
110-47-4 | 95% | 100mg |
￥178.20 | 2022-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 034908-500mg |
3-(propan-2-yloxy)propanenitrile |
110-47-4 | 500mg |
3233CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 034908-1g |
3-(propan-2-yloxy)propanenitrile |
110-47-4 | 1g |
4989CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-OY232-50mg |
3-Isopropoxypropanenitrile |
110-47-4 | 95% | 50mg |
￥125.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 034908-500mg |
3-(propan-2-yloxy)propanenitrile |
110-47-4 | 500mg |
3233.0CNY | 2021-07-13 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I165912-1g |
3-(propan-2-yloxy)propanenitrile |
110-47-4 | 95% | 1g |
¥1132.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I165912-250mg |
3-(propan-2-yloxy)propanenitrile |
110-47-4 | 95% | 250mg |
¥288.90 | 2023-09-02 | |
| Enamine | EN300-114705-0.1g |
3-(propan-2-yloxy)propanenitrile |
110-47-4 | 95% | 0.1g |
$62.0 | 2023-10-25 | |
| Enamine | EN300-114705-0.25g |
3-(propan-2-yloxy)propanenitrile |
110-47-4 | 95% | 0.25g |
$88.0 | 2023-10-25 |
3-(propan-2-yloxy)propanenitrile Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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